Cas no 1248740-01-3 (2-1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: 2-1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 1248740-01-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5906607
• PubChem ID: 62399390
• Update Time: 2025-05-22

2-1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol
• F6511-9316
• 2-[1-(3,4-dimethylphenyl)triazol-4-yl]ethanol
• AKOS011686989
• 1248740-01-3
• 2-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• Inchi： 1S/C12H15N3O/c1-9-3-4-12(7-10(9)2)15-8-11(5-6-16)13-14-15/h3-4,7-8,16H,5-6H2,1-2H3
• InChI Key： ZDRYTXSMOGUNKZ-UHFFFAOYSA-N
• SMILES： OCCC1=CN(C2C=CC(C)=C(C)C=2)N=N1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-1-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ylethan-1-ol

2-(3,4-Dimethylphenyl)-1H-1,2,3-Triazol-4-Ethan-1-Ol: A Comprehensive Overview

2-(3,4-Dimethylphenyl)-1H-1,2,3-triazol-4-ethan-1-ol, also known by its CAS registry number 1248740-01-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The structure of this compound is characterized by a triazole ring fused with an ethanolic group and a substituted phenyl moiety, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of 2-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ethan-1-ol typically involves multi-component reactions or click chemistry approaches. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts like copper or ruthenium has been reported to enhance the yield and purity of the product. These methods are particularly advantageous for large-scale production and industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various chemical reactions. The presence of the hydroxyl group in the ethanolic chain imparts some degree of polarity to the molecule, enhancing its ability to form hydrogen bonds and interact with polar solvents.

The chemical structure of 2-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ethan-1-ol is highly customizable due to the presence of reactive sites on both the triazole ring and the phenyl group. This makes it an ideal candidate for further functionalization in drug design. Recent studies have explored its potential as a scaffold for developing new kinase inhibitors and anti-inflammatory agents. For example, researchers have reported that substituting the phenyl group with electron-withdrawing groups can significantly enhance the bioactivity of the compound.

In addition to its pharmacological applications, this compound has found utility in materials science as well. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit unique properties such as high surface area and tunable pore sizes, making them suitable for gas storage and catalysis applications.

The environmental impact of 2-(3,4-dimethylphenyl)-1H-1,2,3-triazol-4-ethan-1 ol has also been a subject of recent research. Studies indicate that it is biodegradable under aerobic conditions but may persist in anaerobic environments. Efforts are underway to develop more sustainable synthesis routes that minimize waste generation and energy consumption.

In conclusion, 2-(3,4-dimethylphenyl)-1H - 1 , 2 , 3 - triazol - 4 - ethan - 1 - ol, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its potential as a drug candidate and material precursor underscores its importance in modern chemistry. As research progresses further into its synthesis optimization and functionalization strategies , this compound is expected to contribute even more significantly to various scientific domains.